Cas no 1355939-28-4 (2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl)

• Product Name: 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl
• CAS No: 1355939-28-4
• MF: C₁₇H₁₆FN₃
• MW: 281.327446937561
• MDL: MFCD20233656
• CID: 5573957
• Update Time: 2025-11-05

2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-imine, 6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl-
• 6-(1-Cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl-2,4-cyclohexadien-1-imine
• 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl

• MDL： MFCD20233656
• Inchi： 1S/C17H16FN3/c1-10-3-2-4-13(16(10)19)17-20-14-8-5-11(18)9-15(14)21(17)12-6-7-12/h2-5,8-9,12,19-20H,6-7H2,1H3
• InChI Key： YWGMYCSJZZXJLS-UHFFFAOYSA-N
• SMILES： C1(=N)C(=C2N(C3CC3)C3=CC(F)=CC=C3N2)C=CC=C1C

Additional information on 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl

Comprehensive Analysis of 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl (CAS No. 1355939-28-4)

The compound 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl (CAS No. 1355939-28-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a cyclohexadienimine core with a benzimidazole derivative, making it a subject of interest in pharmaceutical and materials science research. The presence of a cyclopropyl group and a fluoro substituent further enhances its potential applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the benzimidazole moiety in this compound, as it is a common scaffold in many FDA-approved drugs. The fluoro substitution is another critical feature, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. These attributes make CAS No. 1355939-28-4 a promising candidate for further investigation in targeted therapies.

The synthesis of 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's stability under various conditions is also a key area of study, as it influences its suitability for long-term storage and application.

From an industrial perspective, the scalability of producing CAS No. 1355939-28-4 is a topic of significant interest. Manufacturers are exploring cost-effective and environmentally friendly synthetic routes to meet the growing demand. Green chemistry principles, such as reducing solvent waste and optimizing catalyst use, are being integrated into production processes to align with global sustainability goals.

In the realm of computational chemistry, molecular docking studies have been conducted to predict the binding affinity of this compound with various biological targets. Preliminary results suggest potential interactions with enzymes involved in inflammatory pathways, sparking curiosity about its anti-inflammatory properties. Such findings are particularly relevant given the current focus on developing non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects.

The compound's physicochemical properties, such as solubility and lipophilicity, are also under scrutiny. These factors play a pivotal role in determining its pharmacokinetic profile, which is essential for oral bioavailability. Researchers are using high-throughput screening methods to evaluate its compatibility with different formulation techniques, including nanoencapsulation and solid dispersions.

Another emerging application of 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl is in the field of organic electronics. Its conjugated system and electron-rich regions make it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies are underway to assess its charge transport properties and stability under operational conditions.

Given the increasing emphasis on precision medicine, the compound's potential as a targeted therapy agent is being explored. Its ability to modulate specific biological pathways could pave the way for personalized treatment options for conditions such as autoimmune disorders and certain cancers. Collaborative efforts between academia and industry are accelerating the translation of these findings into clinical applications.

In conclusion, 2,4-Cyclohexadien-1-imine,6-(1-cyclopropyl-6-fluoro-1,3-dihydro-2H-benzimidazol-2-ylidene)-2-methyl (CAS No. 1355939-28-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and unique structural features position it as a valuable asset in ongoing research endeavors. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.